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Compound of Interest

Compound Name: 25C-NBF hydrochloride

Cat. No.: B593104

Essential Safety and Handling of 25C-NBF
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of 25C-NBF hydrochloride, a potent psychoactive research chemical.[1] Given the limited
specific data on this compound, this guidance is based on information for structurally similar
compounds and general best practices for handling hazardous research chemicals. A thorough
risk assessment should be conducted before any handling of this substance.

Hazard Identification and Personal Protective Equipment
(PPE)

25C-NBF hydrochloride is a derivative of the 2C-C phenethylamine, a known hallucinogen,
and acts as a potent agonist at serotonin receptors.[2] While a specific Safety Data Sheet
(SDS) for 25C-NBF hydrochloride is not readily available, an SDS for the closely related
compound 25C-NBOMe hydrochloride indicates high flammability and acute toxicity if
swallowed, in contact with skin, or inhaled.[3] Therefore, stringent safety precautions are
mandatory.

A work area and process-specific hazard assessment is required to determine the appropriate
PPE for protection.[4] The minimum required PPE for handling 25C-NBF hydrochloride
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PPE Category

Minimum Requirement

Recommended for
Enhanced Safety

Eye and Face Protection

Safety glasses with side-
shields (ANSI 287.1
compliant).[4][5]

Chemical splash goggles and
a face shield, especially when
handling larger quantities or

there is a splash hazard.[4][5]
[6]

Hand Protection

Disposable nitrile gloves.[4]
Immediately replace if

contaminated.

Double-gloving with nitrile
gloves or wearing Silver Shield
gloves under disposable nitrile

gloves for added protection.[4]

Body Protection

A flame-resistant lab coat is
required.[6] Long pants and
closed-toe shoes are
mandatory.[4][6]

A chemically resistant apron

over the lab coat.

Respiratory Protection

Work should be conducted in a
certified chemical fume hood to

avoid inhalation.[7]

If a fume hood is not feasible,
a respirator is required. This
necessitates annual medical
evaluations, fit testing, and

training.[8]

Chemical and Physical Properties

The following table summarizes the known technical information for 25C-NBF hydrochloride.

[2]
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Property Value

4-chloro-N-[(2-fluorophenyl)methyl]-2,5-
Formal Name dimethoxy-benzeneethanamine,

monohydrochloride

CAS Number 1539266-21-1
Molecular Formula C17H19CIFNO2 « HCI
Formula Weight 360.3

Purity =98%

Formulation A crystalline solid

DMF: 10 mg/ml, DMSO: 2 mg/ml, Ethanol: 5

Solubilit
Y mg/ml, Methanol: 1 mg/ml

Occupational Exposure Limits (OELs) have not been established for 25C-NBF hydrochloride.
[9][10] All work should be conducted with the goal of minimizing any potential exposure.

Operational and Disposal Plans

A clear and detailed plan for the handling and disposal of 25C-NBF hydrochloride is essential
to ensure the safety of all laboratory personnel.

Experimental Workflow

The following diagram outlines the standard operating procedure for safely handling 25C-NBF
hydrochloride in a research setting.
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Preparation Phase

Conduct Pre-Work Briefing & Risk Assessment

'

Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

'

Prepare Chemical Fume Hood

Handling Phase

Retrieve 25C-NBF Hydrochloride from Secure Storage

'

Weigh Compound in Fume Hood

'

Prepare Solution in Fume Hood

/P)iHandling & Dispo%k{h‘ase

Decontaminate Work Surfaces Return Compound to Secure Storage

N

Dispose of Contaminated Waste in Designated Hazardous Waste Container

'

Doff PPE in Correct Order

'

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling 25C-NBF Hydrochloride.
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Disposal Plan

All waste materials contaminated with 25C-NBF hydrochloride must be treated as hazardous
waste.

o Solid Waste: Contaminated gloves, weigh boats, and other disposable materials should be
placed in a designated, sealed hazardous waste container.

» Liquid Waste: Unused solutions should be collected in a clearly labeled, sealed hazardous
waste container. Do not pour any solutions containing 25C-NBF hydrochloride down the
drain.[11]

o Decontamination: All glassware and equipment should be decontaminated by rinsing with an
appropriate solvent, and the rinsate collected as hazardous waste. Work surfaces should be
thoroughly cleaned.

» Final Disposal: For disposal of larger quantities or expired material, it is recommended to use
a licensed chemical waste management company.[12] Alternatively, for small quantities, the
"drug denaturing" method can be employed, where the compound is mixed with an
unappealing substance like cat litter or used coffee grounds before being placed in a sealed
container for disposal in the trash, if local regulations permit.[13][14] Always consult your
institution's environmental health and safety office for specific disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

